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Compound of Interest

Compound Name: Diethyl chlorothiophosphate

Cat. No.: B041372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a central repository of information on Diethyl
chlorothiophosphate, a pivotal organophosphorus compound. This document provides a

thorough examination of its chemical identity, physicochemical properties, toxicological profile,

and its significant role as a versatile intermediate in the synthesis of various agrochemicals.

Detailed experimental protocols and visual workflows are included to support researchers and

professionals in the fields of chemistry and drug development.

Chemical Identity and Core Synonyms
Diethyl chlorothiophosphate, identified by the CAS Number 2524-04-1, is a key

organophosphorus intermediate.[1][2] In scientific literature and commercial databases, it is

referred to by a multitude of synonyms. A comprehensive understanding of these alternative

names is crucial for effective literature review and chemical sourcing.

Table 1: Key Synonyms for Diethyl chlorothiophosphate
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Synonym Source

O,O-Diethyl phosphorochloridothioate [3][4]

O,O'-Diethyl Phosphorochloridothioate

O,O'-Diethyl Phosphorothiochloridate

O,O'-Diethylthiophosphoryl Chloride

Diethoxythiophosphoryl chloride [2]

Diethyl phosphorochloridothionate [4]

Diethyl phosphorothiochloridate [2][4]

Diethyl thiophosphoric chloride [2][4]

Diethylthiophosphoryl chloride [1]

Ethyl PCT [4][5]

Phosphorochloridothioic acid, O,O-diethyl ester [4][6]

Physicochemical and Toxicological Data
A thorough understanding of the physical, chemical, and toxicological properties of Diethyl
chlorothiophosphate is paramount for its safe handling, application in synthesis, and for

predicting the characteristics of its derivatives.

Table 2: Physicochemical Properties of Diethyl chlorothiophosphate
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Property Value Reference

Molecular Formula C4H10ClO2PS [3][7]

Molecular Weight 188.61 g/mol [3][5]

Appearance
Colorless to light yellow/amber

liquid
[3][5]

Odor Disagreeable [3]

Melting Point -75 °C [3][7]

Boiling Point 96 °C [3][7]

Density 1.2 g/mL at 25 °C [3]

Flash Point >230 °F (>110 °C) [3][4]

Vapor Pressure 1.4 mmHg at 50 °C [3]

Refractive Index n20/D 1.472 [3]

Water Solubility Insoluble, hydrolyzes [3]

Solubility in Organics
Soluble in most organic

solvents
[3]

Table 3: Toxicological Data for Diethyl chlorothiophosphate

Metric Value Species Reference

LD50 (Oral) 1340 mg/kg Rat [1][7]

LC50 (Inhalation) 20 ppm (4 h) Rat [1]

LDLo (Dermal) 200 mg/kg Rabbit [1]

Note: This compound is highly toxic and corrosive. It is fatal if it comes into contact with skin or

is inhaled and causes severe skin burns and eye damage.[1][8][9]
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Experimental Protocols: Synthesis of Diethyl
chlorothiophosphate
Several methods for the synthesis of Diethyl chlorothiophosphate have been documented,

primarily involving the reaction of phosphorus pentasulfide with ethanol followed by

chlorination.

Two-Step Process from Phosphorus Pentasulfide and
Ethanol
This common method involves the formation of an intermediate, O,O-diethyl dithiophosphoric

acid, which is subsequently chlorinated.[10][11]

Step 1: Formation of O,O-diethyl dithiophosphoric acid Phosphorus pentasulfide is reacted with

ethanol. This reaction yields O,O-diethyl dithiophosphoric acid and hydrogen sulfide as a

byproduct.[10][11]

Step 2: Chlorination The isolated O,O-diethyl dithiophosphoric acid is then chlorinated using

chlorine gas in a suitable solvent to produce O,O-diethyl thiophosphoric acid chloride (Diethyl
chlorothiophosphate).[10][11]

Method Utilizing Phosphorus Pentasulfide and Absolute
Ethyl Alcohol
A patented method describes the reaction of phosphorus pentasulfide with absolute ethyl

alcohol to first produce O,O-diethyl dithiophosphate. This intermediate is then reacted with a

specific quantity of chlorine gas. A catalyst, such as phosphorus trichloride or triethylphosphite,

is added to facilitate a post-chlorination reaction, leading to the formation of Diethyl
chlorothiophosphate and crystalline sulfur. The final high-purity product is obtained after

centrifugal separation of the sulfur and distillation using a film evaporator.[12]

Visualization of Synthetic and Application Pathways
The following diagrams, generated using the DOT language, illustrate a generalized synthetic

workflow for Diethyl chlorothiophosphate and its subsequent application in the synthesis of

organophosphate pesticides.
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Caption: Generalized two-step synthesis of Diethyl chlorothiophosphate.
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Caption: Role of Diethyl chlorothiophosphate in pesticide synthesis.

Mechanism of Action of Derivatives:
Acetylcholinesterase Inhibition
While Diethyl chlorothiophosphate itself is an intermediate, its primary importance in the

agrochemical and pharmaceutical industries lies in its role as a precursor to organophosphate

insecticides.[2] The mechanism of action for many of these derivatives is the inhibition of the

enzyme acetylcholinesterase (AChE).[2]
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AChE is critical for the termination of nerve impulses in the synaptic cleft by hydrolyzing the

neurotransmitter acetylcholine. The organophosphate pesticides derived from Diethyl
chlorothiophosphate act as irreversible inhibitors of AChE. This leads to an accumulation of

acetylcholine in the synapse, causing continuous nerve stimulation, which results in paralysis

and ultimately death of the target pest.
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Caption: Acetylcholinesterase inhibition by organophosphate derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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